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Compound of Interest

Compound Name: Nonadiene

Cat. No.: B8540087 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like Nonadiene is paramount. This guide provides immediate, essential

safety and logistical information, including operational and disposal plans, to foster a secure

laboratory environment. Given that "Nonadiene" refers to a class of isomers, this document

addresses the general safety precautions for flammable hydrocarbons while also providing

specific details for commonly encountered Nonadiene compounds.

Physical and Chemical Properties
The following table summarizes key quantitative data for various Nonadiene compounds,

facilitating a clear comparison of their properties.
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Property 1,8-Nonadiene
T-2-cis-6-
Nonadiene Nitrile

trans-2,cis-6-
Nonadienal
diethylacetal

Molecular Formula C9H16 C9H13N C13H24O2

Molecular Weight 124.22 g/mol [1] Not Specified Not Specified

Appearance Clear Liquid[2] Not Specified Light yellow Liquid[3]

Boiling Point
55 - 55.4 °C @ 13

mmHg[2]
Not Specified Not Specified

Flash Point 41 °C / 105.8 °F[2] Not Specified Combustible liquid[4]

Specific Gravity 0.7990[2] Not Specified Not Specified

CAS Number 2396-65-8[2] 97752-28-8[5] 67674-36-6[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling any Nonadiene
variant. The selection of appropriate PPE is a critical first step in any experimental workflow.
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PPE Selection Workflow for Handling Nonadiene.

Detailed PPE Specifications:
Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent

skin contact.[5] For compounds with higher irritation potential, consider double-gloving.

Eye Protection: Chemical splash goggles or a face shield are mandatory to protect against

splashes.[5][6]

Body Protection: A lab coat or chemical-resistant apron should be worn. For larger quantities

or tasks with a higher risk of splashing, chemical-resistant coveralls are recommended.[5]
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Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood.[5] If ventilation is inadequate or when dealing with volatile compounds,

a NIOSH-approved respirator may be necessary.[5]

Operational Plan for Handling Nonadiene
Adherence to the following step-by-step procedures is mandatory for all personnel.

Preparation and Handling:
Pre-handling Check: Before use, inspect the container for any damage or leaks. Ensure that

a current Safety Data Sheet (SDS) is readily accessible.

Ventilation: Always handle Nonadiene in a well-ventilated area, preferably within a certified

chemical fume hood.[5]

Ignition Sources: Nonadienes are flammable liquids.[1][2] Keep them away from open

flames, hot surfaces, and other potential ignition sources.[2][5] Use spark-proof tools and

explosion-proof equipment where necessary.[2]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified above before

handling the chemical.

Transferring: When transferring the liquid, do so carefully to avoid splashes. Grounding and

bonding may be necessary for large volume transfers to prevent static discharge.

Emergency Procedures:
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes and remove contaminated clothing.[5] Seek medical attention if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Inhalation: Move the individual to fresh air.[5] If breathing is difficult, provide oxygen and seek

medical attention.
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Spills: For small spills, absorb the chemical with an inert material (e.g., sand, vermiculite)

and place it in a suitable, closed container for disposal.[4] For large spills, evacuate the area

and contact the institution's environmental health and safety department. Prevent the spill

from entering drains and waterways.[5]

Disposal Plan
All waste contaminated with Nonadiene must be disposed of in accordance with institutional,

local, and national regulations.
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Workflow for the Disposal of Nonadiene Waste.

Disposal Steps:
Waste Segregation: Separate Nonadiene waste from other chemical waste streams.

Contaminated materials such as gloves, absorbent pads, and disposable lab coats should be

collected as solid waste.

Containerization: Use clearly labeled, leak-proof containers for both liquid and solid waste.

The label should include "Hazardous Waste" and the name "Nonadiene".

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through the

institution's certified waste management provider. Do not dispose of Nonadiene down the

drain or in regular trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8540087#personal-protective-equipment-for-
handling-nonadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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